Cas no 853917-04-1 (Isoxazole, 4-(4-bromophenyl)-5-(5-ethyl-2,4-dimethoxyphenyl)-)
853917-04-1 structure
Product name:Isoxazole, 4-(4-bromophenyl)-5-(5-ethyl-2,4-dimethoxyphenyl)-
CAS No:853917-04-1
MF:C19H18BrNO3
MW:388.255124568939
CID:4238729
Isoxazole, 4-(4-bromophenyl)-5-(5-ethyl-2,4-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Isoxazole, 4-(4-bromophenyl)-5-(5-ethyl-2,4-dimethoxyphenyl)-
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- Inchi： 1S/C19H18BrNO3/c1-4-12-9-15(18(23-3)10-17(12)22-2)19-16(11-21-24-19)13-5-7-14(20)8-6-13/h5-11H,4H2,1-3H3
- InChI Key： NNKJTPGSMLNYPE-UHFFFAOYSA-N
- SMILES： O1C(C2=CC(CC)=C(OC)C=C2OC)=C(C2=CC=C(Br)C=C2)C=N1
Experimental Properties
- Density: 1.324±0.06 g/cm3(Predicted)
- Boiling Point: 446.6±45.0 °C(Predicted)
- pka: -3.08±0.50(Predicted)
Isoxazole, 4-(4-bromophenyl)-5-(5-ethyl-2,4-dimethoxyphenyl)- Related Literature
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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Kathryn J. Arm,J. A. Gareth Williams Chem. Commun., 2005, 230-232
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S. Ahmed Chem. Commun., 2009, 6421-6423
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Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
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